3,5-dichloro-N-methylbenzamide

• IUPAC Name: 3,5-dichloro-N-methylbenzamide
• InChI: InChI=1S/C8H7Cl2NO/c1-11-8(12)5-2-6(9)4-7(10)3-5/h2-4H,1H3,(H,11,12)
• InChI Key: BICUCGPTPDFRIK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)Cl)Cl
• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol

Description

3,5-Dichloro-N-methylbenzamide is a chemical compound with the molecular formula C8H7Cl2NO. It is also known by other names such as 3,5-dichloro-N-methylbenzenecarboxamide.

Synthesis Analysis

The synthesis of dichlorobenzamide derivatives involves reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N′-dimethylformamide solution at 60 °C. These reactions yield a series of dichlorobenzamide derivatives in good yields.

Molecular Structure Analysis

The molecular structure of 3,5-dichloro-N-methylbenzamide consists of a benzene ring with two chlorine atoms and a methylbenzamide group.

Physical And Chemical Properties Analysis

3,5-Dichloro-N-methylbenzamide has a density of 1.3±0.1 g/cm3, a boiling point of 288.1±30.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C.

Scientific Research Applications

Thermal Stability Analysis

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Analytical Standard for Chemical Analysis

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Synthesis of Benzamide Derivatives

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Safety and Hazards

The safety data sheet for a related compound, 3,5-Dichloro-N-methylbenzylamine, indicates that it causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed, in contact with skin or if inhaled.

Synthesis routes and methods

Procedure details

Methyl 3,5-dichlorobenzoate (2-D) (1.07 g, 5.0 mmol) was suspended in a vigorously stirring solution of methylamine (40%/H2O, 5.0 mL). After heating gently for 10 min, the mixture was stirred at room temperature for 18 h. The mixture was extracted with methylene chloride and the extract dried (MgSO4) to provide 3,5-dichloro-N-methylbenzamide (2-E).